(alpha-Methoxybenzyl)oxirane
Cat. No. B1608987
Key on ui cas rn:
32785-08-3
M. Wt: 164.2 g/mol
InChI Key: QUJNFKZHJQYMOM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:11][OH:12].[c:1]1([CH:7]=[CH:8][CH2:9][OH:10])[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1([CH:7]([CH:8]2[CH2:9][O:10]2)[O:12][CH3:11])[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
CO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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OCC=Cc1ccccc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(c1ccccc1)C1CO1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
